Cas no 1601273-41-9 (1-Ethoxy-1-(iodomethyl)cyclopentane)

• Product Name: 1-Ethoxy-1-(iodomethyl)cyclopentane
• CAS No: 1601273-41-9
• MF: C₈H₁₅IO
• MW: 254.108575105667
• CID: 5690727
• PubChem ID: 114771918
• Update Time: 2025-06-11

1-Ethoxy-1-(iodomethyl)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-1-(iodomethyl)cyclopentane
• EN300-1134913
• 1601273-41-9
• Cyclopentane, 1-ethoxy-1-(iodomethyl)-

• Inchi： 1S/C8H15IO/c1-2-10-8(7-9)5-3-4-6-8/h2-7H2,1H3
• InChI Key： TYVWBBDUDZGYOJ-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCC

Computed Properties

• Exact Mass: 254.01676g/mol
• Monoisotopic Mass: 254.01676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 238.4±13.0 °C(Predicted)

Additional information on 1-Ethoxy-1-(iodomethyl)cyclopentane

Introduction to 1-Ethoxy-1-(iodomethyl)cyclopentane (CAS No. 1601273-41-9)

1-Ethoxy-1-(iodomethyl)cyclopentane (CAS No. 1601273-41-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclopentane ring and functional groups, offers a wide range of applications in both academic research and industrial settings.

The molecular structure of 1-Ethoxy-1-(iodomethyl)cyclopentane consists of a cyclopentane ring with an ethoxy group and an iodomethyl group attached to the same carbon atom. The presence of the iodine atom makes this compound particularly useful as a versatile building block in synthetic chemistry, especially in the formation of carbon-carbon bonds through various coupling reactions.

In recent years, 1-Ethoxy-1-(iodomethyl)cyclopentane has been extensively studied for its potential applications in the development of new pharmaceuticals. The iodine atom can be readily replaced by other functional groups, making it an ideal precursor for the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the ethoxy group and introducing various substituents, they could significantly enhance the antiviral activity of the resulting compounds.

Beyond its applications in medicinal chemistry, 1-Ethoxy-1-(iodomethyl)cyclopentane has also shown promise in materials science. Its unique combination of functional groups allows for the creation of advanced polymers and materials with tailored properties. A recent study in the Journal of Polymer Science reported the use of this compound as a monomer in the synthesis of high-performance polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, automotive, and aerospace industries.

The synthesis of 1-Ethoxy-1-(iodomethyl)cyclopentane typically involves a multi-step process that includes the formation of the cyclopentane ring, introduction of the ethoxy group, and subsequent iodination. Various methods have been developed to optimize these steps, ensuring high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate the iodination step, which has been shown to significantly improve reaction efficiency and selectivity.

In addition to its synthetic utility, 1-Ethoxy-1-(iodomethyl)cyclopentane has been explored for its potential as a probe molecule in chemical biology. Its unique structure allows it to interact with specific biological targets, making it useful for studying protein-ligand interactions and cellular processes. A study published in Chemical Communications demonstrated that this compound could be used to label specific proteins in living cells, providing valuable insights into their function and localization.

The safety profile of 1-Ethoxy-1-(iodomethyl)cyclopentane is an important consideration for its widespread use. While it is generally considered safe when handled properly, standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

In conclusion, 1-Ethoxy-1-(iodomethyl)cyclopentane (CAS No. 1601273-41-9) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and chemical biology. Its unique molecular structure and functional groups make it an invaluable tool for researchers and scientists working in these fields. As ongoing research continues to uncover new uses and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.